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Compound of Interest

Compound Name: 2,5-Dibromo-3-dodecylthiophene

Cat. No.: B115882 Get Quote

CAS Number: 148256-63-7

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2,5-Dibromo-3-dodecylthiophene, a

key building block in the synthesis of advanced organic electronic materials. The information

compiled within is intended for professionals in research and development.

Chemical Identification and Properties
2,5-Dibromo-3-dodecylthiophene is an organobromine compound that serves as a crucial

monomer for the synthesis of conductive polymers. Its chemical structure and properties are

summarized below.
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Property Value Reference

CAS Number 148256-63-7 [1][2][3]

Molecular Formula C16H26Br2S [1][2][3]

Molecular Weight 410.25 g/mol [1][2]

Physical Description Colorless to yellow liquid [1]

Boiling Point 135 °C at 2.5 mmHg [1][4]

Density 1.321 g/mL at 25 °C [1][4]

Refractive Index n20/D 1.53 [4]

Purity ≥ 97% [1][4]

Synthesis of 2,5-Dibromo-3-dodecylthiophene
A common method for the synthesis of 2,5-dibromo-3-alkylthiophenes is the direct bromination

of 3-alkylthiophenes.

Experimental Protocol: Bromination of 3-
dodecylthiophene
This protocol is based on the general procedure for the synthesis of 2,5-dibromo-3-

alkylthiophenes.

Materials:

3-dodecylthiophene

N-Bromosuccinimide (NBS) (2.2 equivalents)

Glacial Acetic Acid (HOAc)

Chloroform (CHCl3)

Procedure:
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Dissolve 3-dodecylthiophene in a 1:1 mixture of glacial acetic acid and chloroform.

Add 2.2 equivalents of N-Bromosuccinimide (NBS) to the solution.

Stir the reaction mixture at room temperature. The reaction progress can be monitored by

thin-layer chromatography (TLC).

Upon completion, neutralize the reaction mixture.

Extract the product with a suitable organic solvent.

Wash the organic layer with water and brine.

Dry the organic layer over anhydrous sodium sulfate.

Remove the solvent under reduced pressure.

Purify the crude product by distillation to yield 2,5-Dibromo-3-dodecylthiophene.[2]

Polymerization of 2,5-Dibromo-3-dodecylthiophene
2,5-Dibromo-3-dodecylthiophene is a key monomer for the synthesis of regioregular, head-

to-tail coupled poly(3-dodecylthiophene) (P3DDT), a widely studied conducting polymer. Two

prominent methods for this polymerization are the Grignard Metathesis (GRIM) method and

Kumada coupling.

Grignard Metathesis (GRIM) Polymerization
The GRIM method involves a magnesium-halogen exchange reaction to form a Grignard

reagent in situ, which then undergoes nickel-catalyzed polymerization.[2][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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